Cas no 1904342-46-6 (ADSFXXCFSSJCNE-UHFFFAOYSA-N)

• Product Name: ADSFXXCFSSJCNE-UHFFFAOYSA-N
• CAS No: 1904342-46-6
• MF: C₁₈H₂₇N₃O₅
• MW: 365.42408490181
• CID: 5549804
• Update Time: 2025-10-24

ADSFXXCFSSJCNE-UHFFFAOYSA-N Chemical and Physical Properties

Names and Identifiers

• ADSFXXCFSSJCNE-UHFFFAOYSA-N

• Inchi： 1S/C18H27N3O5/c1-18(2,3)26-17(23)21-8-4-7-20-16(22)13-5-9-19-15(11-13)25-14-6-10-24-12-14/h5,9,11,14H,4,6-8,10,12H2,1-3H3,(H,20,22)(H,21,23)
• InChI Key： ADSFXXCFSSJCNE-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCCCNC(C1C=CN=C(OC2CCOC2)C=1)=O

Additional information on ADSFXXCFSSJCNE-UHFFFAOYSA-N

Comprehensive Analysis of CAS No 1904342-46-6 and Its Key Identifier ADSFXXCFSSJCNE-UHFFFAOYSA-N

In the rapidly evolving field of chemical research, CAS No 1904342-46-6 has emerged as a compound of significant interest. Known by its unique identifier ADSFXXCFSSJCNE-UHFFFAOYSA-N, this substance is gaining attention for its potential applications in pharmaceuticals, material science, and biotechnology. Researchers are particularly intrigued by its molecular structure, which offers a blend of stability and reactivity, making it a versatile candidate for various industrial and scientific uses.

The compound CAS No 1904342-46-6 is often discussed in the context of drug discovery and high-throughput screening. With the rise of AI-driven molecular design, scientists are leveraging computational tools to explore its properties more efficiently. The identifier ADSFXXCFSSJCNE-UHFFFAOYSA-N is frequently searched in databases like PubChem and ChemSpider, reflecting its growing relevance in cheminformatics and bioinformatics.

One of the most pressing questions among researchers is how CAS No 1904342-46-6 interacts with biological systems. Recent studies suggest its potential in targeted therapy, particularly in modulating specific enzymatic pathways. This aligns with the broader trend of personalized medicine, where compounds like ADSFXXCFSSJCNE-UHFFFAOYSA-N are tailored to individual patient needs. Such advancements are driving demand for high-purity samples of this compound, as well as detailed analytical data.

From a sustainability perspective, CAS No 1904342-46-6 is also being evaluated for its environmental impact. With increasing regulatory focus on green chemistry, manufacturers are exploring eco-friendly synthesis routes for this compound. The identifier ADSFXXCFSSJCNE-UHFFFAOYSA-N is often associated with discussions on biodegradability and toxicity profiling, highlighting the need for responsible innovation in chemical production.

In the realm of material science, CAS No 1904342-46-6 is being investigated for its potential in nanotechnology applications. Its unique molecular architecture makes it a promising candidate for nanocomposites and smart materials. The identifier ADSFXXCFSSJCNE-UHFFFAOYSA-N is increasingly appearing in patents related to advanced coatings and electronic devices, underscoring its cross-disciplinary utility.

As the scientific community continues to explore CAS No 1904342-46-6, questions about its scalability and cost-effectiveness remain top of mind. The identifier ADSFXXCFSSJCNE-UHFFFAOYSA-N is often linked to searches for bulk suppliers and technical specifications, indicating strong commercial interest. This compound’s journey from lab bench to market will depend on overcoming challenges in process optimization and quality control.

Looking ahead, CAS No 1904342-46-6 and its identifier ADSFXXCFSSJCNE-UHFFFAOYSA-N are poised to play a pivotal role in next-generation innovations. Whether in life sciences, renewable energy, or advanced manufacturing, this compound exemplifies the convergence of chemistry and cutting-edge technology. Researchers and industry professionals alike are encouraged to stay updated on its developments, as it may hold the key to solving some of today’s most complex scientific challenges.